1-[(4-isobutylphenyl)sulfonyl]-4-(3-methoxybenzyl)piperazine hydrochloride

• IUPAC Name: 1-[(3-methoxyphenyl)methyl]-4-[4-(2-methylpropyl)phenyl]sulfonylpiperazine;hydrochloride
• InChI: InChI=1S/C22H30N2O3S.ClH/c1-18(2)15-19-7-9-22(10-8-19)28(25,26)24-13-11-23(12-14-24)17-20-5-4-6-21(16-20)27-3;/h4-10,16,18H,11-15,17H2,1-3H3;1H
• InChI Key: OPVLGEWMHRIOJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC(=CC=C3)OC.Cl
• Molecular Formula: C22H31ClN2O3S
• Molecular Weight: 439.0 g/mol

Description

1-[(4-isobutylphenyl)sulfonyl]-4-(3-methoxybenzyl)piperazine hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as IB-MECA and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of IB-MECA involves its binding to the adenosine A3 receptor, which leads to the activation of intracellular signaling pathways. This activation can lead to a variety of physiological responses, including the inhibition of inflammation and the promotion of apoptosis in cancer cells.
Biochemical and Physiological Effects:
IB-MECA has been shown to have a variety of biochemical and physiological effects, including the inhibition of inflammation, the promotion of apoptosis in cancer cells, and the modulation of cardiovascular function. These effects are thought to be due to the activation of the adenosine A3 receptor and the subsequent activation of intracellular signaling pathways.

Advantages and Limitations for Lab Experiments

IB-MECA has several potential advantages for use in lab experiments, including its ability to selectively activate the adenosine A3 receptor and its potential therapeutic effects in a variety of diseases. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research involving IB-MECA, including the development of more selective adenosine A3 receptor agonists, the investigation of its potential therapeutic effects in other diseases, and the exploration of its potential use in combination with other drugs. Further research is needed to fully understand the potential applications of IB-MECA in scientific research.

Scientific Research Applications

IB-MECA has been studied for its potential applications in scientific research, including its use as an adenosine A3 receptor agonist. Adenosine receptors are involved in a variety of physiological processes, including inflammation, cardiovascular function, and neurotransmission. By acting as an agonist for the adenosine A3 receptor, IB-MECA has been shown to have potential therapeutic effects in a variety of diseases, including cancer, asthma, and inflammatory bowel disease.